Cas no 1352519-90-4 (2-Chloro-1-ethyl-3-methyl-1H-indole)

• Product Name: 2-Chloro-1-ethyl-3-methyl-1H-indole
• CAS No: 1352519-90-4
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 5058241
• Update Time: 2025-08-03

2-Chloro-1-ethyl-3-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-ethyl-3-methyl-1H-indole

• Inchi： 1S/C11H12ClN/c1-3-13-10-7-5-4-6-9(10)8(2)11(13)12/h4-7H,3H2,1-2H3
• InChI Key： GMYDZFGDHDGDMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C2C=CC=CC=2N1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.6
• Topological Polar Surface Area: 4.9

Additional information on 2-Chloro-1-ethyl-3-methyl-1H-indole

2-Chloro-1-Ethyl-3-Methyl-1H-Indole: A Comprehensive Overview

The compound 2-Chloro-1-Ethyl-3-Methyl-1H-Indole (CAS No. 1352519-90-4) is a fascinating molecule with a unique structure and diverse applications. This indole derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for further functionalization. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 2-Chloro-1-Ethyl-3-Methyl-1H-Indole is a derivative of the indole framework, a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The substitution pattern in this molecule includes a chlorine atom at the 2-position, an ethyl group at the 1-position, and a methyl group at the 3-position. These substituents significantly influence the molecule's electronic properties, reactivity, and biological activity. The indole core itself is known for its aromaticity and ability to participate in various hydrogen bonding interactions, making it a valuable scaffold in drug design.

Recent studies have explored the synthesis of 2-Chloro-1-Ethyl-3-Methyl-1H-Indole through various routes, including direct chlorination of indole derivatives and multi-step synthetic pathways involving intermediates such as aldehydes or ketones. One notable advancement involves the use of microwave-assisted synthesis techniques, which have been shown to significantly reduce reaction times while maintaining high yields. These methods not only enhance the efficiency of production but also open up possibilities for scaling up to industrial levels.

The applications of 2-Chloro-1-Ethyl-3-Methyl-1H-Indole are vast and varied. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have reported its use in designing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The presence of electron-withdrawing groups like chlorine enhances the molecule's ability to bind to target proteins, making it an attractive candidate for drug development.

In addition to its role in pharmacology, 2-Chloro-1-Ethyl-3-Methyl-1H-indole has found applications in materials science. Its aromatic structure and substituent effects make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can improve charge transport properties, thereby enhancing device performance.

Another emerging area of research involves the use of 2-Chloro-1-Ethyl-3-Methyl-indole as a precursor for synthesizing advanced materials such as metalloporphyrins and coordination polymers. These materials have potential applications in catalysis, sensing, and energy storage technologies. The ability to functionalize the indole core with various substituents provides researchers with a versatile platform for exploring new material properties.

From an environmental perspective, understanding the fate and transport of 2-Chloro-indoles in natural systems is crucial for assessing their potential impact on ecosystems. Recent studies have focused on biodegradation pathways and toxicity profiles of such compounds under various environmental conditions. These investigations are essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, 2-Chloro-indoles, particularly 2-Chloroindolines, represent a class of compounds with immense potential across multiple disciplines. Their structural versatility and functional diversity make them invaluable tools for advancing scientific research and technological innovation. As ongoing research continues to uncover new applications and improve synthetic methodologies, compounds like CAS No 1352519904 will undoubtedly play an increasingly important role in shaping future developments in chemistry and beyond.